Cas no 113721-83-8 (1-{[3-(7-Amino-4-methyl-2-oxo-2H-1-benzopyran-3-yl)propanoyl]oxy}pyrrolidine-2,5-dione)

• Product name: 1-{[3-(7-Amino-4-methyl-2-oxo-2H-1-benzopyran-3-yl)propanoyl]oxy}pyrrolidine-2,5-dione
• CAS No: 113721-83-8
• MF: C₁₇H₁₆N₂O₆
• MW: 344.318744659424
• CID: 2845764
• PubChem ID: 15766671

1-{[3-(7-Amino-4-methyl-2-oxo-2H-1-benzopyran-3-yl)propanoyl]oxy}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID10578124
• 1-{[3-(7-Amino-4-methyl-2-oxo-2H-1-benzopyran-3-yl)propanoyl]oxy}pyrrolidine-2,5-dione
• 113721-83-8
• SCHEMBL8054975

• Inchi： InChI=1S/C17H16N2O6/c1-9-11-3-2-10(18)8-13(11)24-17(23)12(9)4-7-16(22)25-19-14(20)5-6-15(19)21/h2-3,8H,4-7,18H2,1H3
• InChI Key： OAGKZXQEKPBPAI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 344.10083623Da
• Monoisotopic Mass: 344.10083623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų